2-ethyl-1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-1H-imidazole

• IUPAC Name: 2-ethyl-1-(2-methoxy-4,5-dimethylphenyl)sulfonylimidazole
• InChI: InChI=1S/C14H18N2O3S/c1-5-14-15-6-7-16(14)20(17,18)13-9-11(3)10(2)8-12(13)19-4/h6-9H,5H2,1-4H3
• InChI Key: VTTCLQHGPRPJGQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1S(=O)(=O)C2=C(C=C(C(=C2)C)C)OC
• Molecular Formula: C14H18N2O3S
• Molecular Weight: 294.37 g/mol

Description

“2-ethyl-1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-1H-imidazole” is a chemical compound with the molecular formula C14H18N2O3S. It has a molecular weight of 294.37.

Scientific Research Applications

• Synthesis and Catalysis:

  • The compound has been used in the synthesis of various derivatives and in catalytic processes. For instance, it has been involved in one-pot synthesis methods, demonstrating its utility in creating complex molecules efficiently (Khaligh, 2014).

• Electrochemical Studies:

  • Electrochemical behavior studies, such as those involving mercury electrodes, have utilized derivatives of this compound. These studies help in understanding the electrochemical properties of these compounds, which is crucial in fields like battery technology and electrocatalysis (Fonseca et al., 1993).

• Synthesis of Medical Compounds:

  • While avoiding the specifics of drug use and side effects, this compound has been integral in synthesizing various medically relevant compounds, highlighting its importance in pharmaceutical research (Starrett et al., 1989).

• Material Science Applications:

  • Research into the synthesis and properties of materials, like bisphenols and ionic liquids, has involved the use of this compound. Such studies contribute to the development of new materials with potential applications in various industries (Nath & Baruah, 2012).

• Chemical Characterization and Analysis:

  • Studies focusing on the detailed chemical characterization of derivatives of this compound have been conducted. This includes analyzing their spectroscopic properties and assessing their physical and chemical behaviors (Sathyanarayana & Poojary, 2021).

• Fuel Cell Research:

  • In the development of alkaline fuel cells, derivatives of this compound have been used to synthesize anion exchange membranes. This research is pivotal in enhancing the efficiency and stability of fuel cells (Yang et al., 2014).